Cas no 61324-97-8 (2-fluoro-1-nitro-3-(trifluoromethyl)benzene)

• Product Name: 2-fluoro-1-nitro-3-(trifluoromethyl)benzene
• CAS No: 61324-97-8
• MF: C₇H₃F₄NO₂
• MW: 209.09783577919
• MDL: MFCD08532487
• CID: 483940
• PubChem ID: 23340645
• Update Time: 2025-11-02

2-fluoro-1-nitro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-fluoro-1-nitro-3-(trifluoromethyl)-
• 2-Fluoro-3-nitrobenzotrifluoride
• C7H3F4NO2
• 2-Fluoro-3-(trifluoromethyl)nitrobenzene
• CL8234
• CTK2E2380
• MolPort-001-776-343
• PC5265
• SBB094144
• SureCN6515
• 2-fluoro-1-nitro-3-(trifluoromethyl)benzene
• 2-FLUORO-3-TRIFLUOROMETHYLNITROBENZENE
• PGKWPKDZNHZBQK-UHFFFAOYSA-N
• 2-FLUORO-3-NITROBENZOTRIFLUORI
• AM62307
• FCH1327083
• SY047604
• AB0030952
• AX8208977
• CS-0119908
• FT-0720194
• MFCD08532487
• DTXSID40633119
• EN300-317016
• 61324-97-8
• SCHEMBL6515
• AKOS015920026
• DS-14505

• MDL： MFCD08532487
• Inchi： 1S/C7H3F4NO2/c8-6-4(7(9,10)11)2-1-3-5(6)12(13)14/h1-3H
• InChI Key： PGKWPKDZNHZBQK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.00999
• Monoisotopic Mass: 209.00999099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8

Experimental Properties

• PSA: 43.14

2-fluoro-1-nitro-3-(trifluoromethyl)benzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-fluoro-1-nitro-3-(trifluoromethyl)benzene

Recent Advances in the Application of 2-Fluoro-1-nitro-3-(trifluoromethyl)benzene (CAS: 61324-97-8) in Chemical Biology and Pharmaceutical Research

2-Fluoro-1-nitro-3-(trifluoromethyl)benzene (CAS: 61324-97-8) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and nitro functional groups, serves as a valuable building block in the synthesis of complex molecules, including drug candidates and agrochemicals. Recent studies have highlighted its role in facilitating novel synthetic pathways and enhancing the biological activity of target compounds.

A key area of research involving 2-fluoro-1-nitro-3-(trifluoromethyl)benzene is its use in the development of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve metabolic stability, bioavailability, and binding affinity. The trifluoromethyl group, in particular, is known to enhance lipophilicity and modulate electronic properties, making it a desirable moiety in medicinal chemistry. Recent publications have demonstrated the compound's utility in the synthesis of fluorinated analogs of known drugs, with promising results in preclinical studies.

In addition to its pharmaceutical applications, 2-fluoro-1-nitro-3-(trifluoromethyl)benzene has been employed in the field of chemical biology as a probe for studying protein-ligand interactions. The nitro group in this compound can serve as a reactive handle for further functionalization, enabling the attachment of fluorescent tags or other reporter groups. This property has been exploited in recent studies to develop activity-based probes for enzymes such as nitroreductases, which are of interest in both therapeutic and diagnostic contexts.

Recent synthetic methodologies have also focused on optimizing the preparation of 2-fluoro-1-nitro-3-(trifluoromethyl)benzene to improve yield and purity. Advances in catalytic fluorination and nitration techniques have enabled more efficient routes to this compound, reducing the reliance on hazardous reagents and minimizing environmental impact. These developments are particularly relevant for scaling up production to meet the growing demand in both academic and industrial settings.

Looking ahead, the potential of 2-fluoro-1-nitro-3-(trifluoromethyl)benzene in drug discovery and chemical biology remains largely untapped. Ongoing research is exploring its incorporation into more complex scaffolds, such as heterocyclic compounds and macrocycles, which could unlock new therapeutic opportunities. Furthermore, the compound's unique physicochemical properties make it a candidate for use in materials science, particularly in the design of fluorinated polymers and liquid crystals.

In conclusion, 2-fluoro-1-nitro-3-(trifluoromethyl)benzene (CAS: 61324-97-8) represents a versatile and valuable tool in modern chemical and pharmaceutical research. Its applications span drug design, chemical biology, and materials science, with recent advances highlighting its potential to address unmet challenges in these fields. Continued exploration of its properties and synthetic utility is expected to yield further breakthroughs in the coming years.